Cas no 1628340-74-8 (Acetoxy Ticagrelor Acetonide)

• Product Name: Acetoxy Ticagrelor Acetonide
• CAS No: 1628340-74-8
• MF: C₂₈H₃₄F₂N₆O₅S
• MW: 604.668571949005
• CID: 4776576
• Update Time: 2025-07-10

Acetoxy Ticagrelor Acetonide Chemical and Physical Properties

Names and Identifiers

• Ticagrelor Related Compound 85
• Ticagrelor Impurity 85
• Ethanol, 2-[[(3aR,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-yl]oxy]-, 1-acetate
• Acetoxy Ticagrelor Acetonide

• Inchi： 1S/C28H34F2N6O5S/c1-5-10-42-27-32-25(31-19-12-16(19)15-6-7-17(29)18(30)11-15)22-26(33-27)36(35-34-22)20-13-21(39-9-8-38-14(2)37)24-23(20)40-28(3,4)41-24/h6-7,11,16,19-21,23-24H,5,8-10,12-13H2,1-4H3,(H,31,32,33)/t16-,19+,20+,21-,23-,24+/m0/s1
• InChI Key： NLSOWKSOHDESKM-MCHVBHGGSA-N
• SMILES： C(OC(=O)C)CO[C@@H]1[C@]2([H])[C@]([H])([C@H](N3C4C(N=N3)=C(N[C@@H]3C[C@H]3C3=CC=C(F)C(F)=C3)N=C(SCCC)N=4)C1)OC(C)(C)O2

Additional information on Acetoxy Ticagrelor Acetonide

Comprehensive Overview of Acetoxy Ticagrelor Acetonide (CAS No. 1628340-74-8): Properties, Applications, and Research Insights

Acetoxy Ticagrelor Acetonide (CAS No. 1628340-74-8) is a specialized chemical intermediate gaining attention in pharmaceutical research and development. This compound, derived from the well-known antiplatelet drug Ticagrelor, plays a critical role in the synthesis of advanced therapeutic agents. With the increasing demand for cardiovascular treatments and precision medicine, Acetoxy Ticagrelor Acetonide has emerged as a key focus for researchers exploring next-generation antithrombotic therapies.

The molecular structure of Acetoxy Ticagrelor Acetonide features unique functional groups, including the acetoxy and acetonide moieties, which contribute to its stability and reactivity in synthetic pathways. These characteristics make it invaluable for modifying drug delivery systems and enhancing bioavailability—a hot topic in modern pharmacotherapy. Recent studies highlight its potential in addressing challenges like drug resistance and personalized dosing, aligning with the growing trend toward patient-specific treatment regimens.

In the context of green chemistry and sustainable manufacturing, Acetoxy Ticagrelor Acetonide is also being evaluated for its compatibility with eco-friendly synthesis methods. Researchers are investigating catalytic processes and solvent-free reactions to reduce environmental impact—a priority for pharmaceutical companies aiming to meet ESG (Environmental, Social, and Governance) standards. This aligns with frequent searches on platforms like Google and PubMed for terms such as "sustainable drug synthesis" and "green pharmaceuticals."

From a technical perspective, the compound’s CAS No. 1628340-74-8 serves as a unique identifier in global databases, ensuring traceability and regulatory compliance. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, addressing common queries about quality control in API intermediates. Its storage conditions—typically under inert atmospheres at controlled temperatures—reflect best practices for handling sensitive intermediates, a subject of interest for lab professionals.

The applications of Acetoxy Ticagrelor Acetonide extend beyond cardiovascular research. Its derivatization potential is being explored in drug repurposing studies, particularly for inflammatory and metabolic disorders. This versatility resonates with the scientific community’s focus on multi-target therapies, a frequently searched topic in AI-driven literature reviews. Additionally, its role in prodrug development offers solutions to improve patient adherence, a pressing issue in chronic disease management.

In summary, Acetoxy Ticagrelor Acetonide (CAS No. 1628340-74-8) represents a nexus of innovation in medicinal chemistry, combining therapeutic relevance with sustainable synthesis trends. Its study addresses both academic curiosities and industrial needs, making it a compelling subject for researchers and manufacturers alike.